Cas no 845617-32-5 (1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine)

• Product name: 1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
• CAS No: 845617-32-5
• MF: C₁₀H₁₂N₃F₃
• MW: 231.21758
• MDL: MFCD32690761
• CID: 1118669
• PubChem ID: 69037547

1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoromethyl)-4-pyridinyl]-Piperazine
• 1-[2-(TRIFLUOROMETHYL)PYRIDIN-4-YL]PIPERAZINEHClsalt
• 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine, AldrichCPR
• AKOS026808607
• GS0848
• SCHEMBL4421943
• 1-(2-(trifluoromethyl)pyridin-4-yl)piperazine
• 845617-32-5
• 1-[2-(trifluoromethyl)pyridin-4-yl]piperazine
• 1-(2-Trifluoromethyl-pyridin-4-yl)-piperazine

• MDL： MFCD32690761
• Inchi： InChI=1S/C10H12F3N3/c11-10(12,13)9-7-8(1-2-15-9)16-5-3-14-4-6-16/h1-2,7,14H,3-6H2
• InChI Key： NRDVZOMLLMJECP-UHFFFAOYSA-N
• SMILES： C1CN(CCN1)C2=CC(=NC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 231.09833188g/mol
• Monoisotopic Mass: 231.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines